Cas no 52659-56-0 (Kirenol)

Kirenol, isolated from Siegesbeckia orientalis, has anti-inflammatory effects and can be used in the study of pain relief
Kirenol structure
Kirenol structure
Kirenol
52659-56-0
C20H34O4
338.4816
MFCD00210519
56286
354335399

Kirenol Properties

Names and Identifiers

    • kirenol
    • Heteroclitin D
    • KIRENOL(P)
    • Kirel
    • (1R)-1-[(2S,4aR,4bS,6S,8R,8aS)-6-hydroxy-8-(hydroxymethyl)-2,4b,8-trimethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl]ethane-1,2-diol
    • [ "" ]
    • K0059
    • V1547
    • 659K560
    • AS-55945
    • CCG-267903
    • AC-34582
    • A870938
    • Q-100596
    • 52659-56-0
    • MFCD00210519
    • (R)-1-((2S,4aS,4bS,6S,8R,8aS)-6-Hydroxy-8-(hydroxymethyl)-2,4b,8-trimethyl-2,3,4,4a,4b,5,6,7,8,8a,9,10-dodecahydrophenanthren-2-yl)ethane-1,2-diol
    • (R)-1-((2S,4aR,4bS,6S,8R,8aS)-6-hydroxy-8-(hydroxymethyl)-2,4b,8-trimethyl-2,3,4,4a,4b,5,6,7,8,8a,9,10-dodecahydrophenanthren-2-yl)ethane-1,2-diol
    • AKOS025311590
    • HY-N0559
    • BDBM50465842
    • CHEMBL1089731
    • CHEBI:192213
    • CS-0009086
    • Kirenol 100 microg/mL in Acetonitrile
    • SCHEMBL19051009
    • s9297
    • DA-74769
    • (1R)-1-((2S,4aR,4bS,6S,8R,8aS)-6-hydroxy-8-(hydroxymethyl)-2,4b,8-trimethyl-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl)ethane-1,2-diol
    • Kirenol
    • +Expand
    • MFCD00210519
    • NRYNTARIOIRWAB-JPDRSCFKSA-N
    • 1S/C20H34O4/c1-18(17(24)11-21)7-6-15-13(8-18)4-5-16-19(2,12-22)9-14(23)10-20(15,16)3/h8,14-17,21-24H,4-7,9-12H2,1-3H3/t14-,15-,16-,17+,18+,19+,20+/m1/s1
    • O([H])[C@]1([H])C([H])([H])[C@@](C([H])([H])[H])(C([H])([H])O[H])[C@@]2([H])C([H])([H])C([H])([H])C3=C([H])[C@@](C([H])([H])[H])([C@]([H])(C([H])([H])O[H])O[H])C([H])([H])C([H])([H])[C@@]3([H])[C@]2(C([H])([H])[H])C1([H])[H]

Computed Properties

  • 338.24571g/mol
  • 0
  • 2
  • 4
  • 4
  • 3
  • 338.24571g/mol
  • 338.24571g/mol
  • 80.9Ų
  • 24
  • 518
  • 0
  • 7
  • 0
  • 0
  • 0
  • 1
  • 338.5

Experimental Properties

  • 2.25190
  • 80.92000
  • 1.57
  • 516.902℃ at 760 mmHg
  • 197.0 to 201.0 deg-C
  • 516.902 °C at 760 mmHg
  • Powder
  • 1.177

Kirenol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DETT-25mg
KIRENOL
52659-56-0 >98.0%(GC)
25mg
$175.00 2024-04-30
A2B Chem LLC
AG24945-5mg
KIRENOL
52659-56-0 ≥98%
5mg
$56.00 2024-04-19
Aaron
AR00DF25-5mg
KIRENOL
52659-56-0 98%
5mg
$53.00
ChemFaces
CFN98867-20mg
Kirenol
52659-56-0 >=98%
20mg
$100
Chengdu Biopurify Phytochemicals Ltd
BP0831-20mg
Kirenol
52659-56-0 98%
20mg
$60 2023-09-20
ChromaDex Standards
ASB-00011510-005-5mg
KIRENOL
52659-56-0 99.50%%
5mg
$125.00
DC Chemicals
DCQ-031-20 mg
kirenol
52659-56-0 >98%, Standard References Grade
20mg
$280.0 2022-02-28
eNovation Chemicals LLC
D511715-20mg
Kirenol
52659-56-0 97%
20mg
$409 2022-10-16
MedChemExpress
HY-N0559-5mg
Kirenol
52659-56-0 99.34%
5mg
¥400 2024-07-21
PhytoLab
89835-50mg
Kirenol
52659-56-0 ≥ 98.0 %
50mg
€589.5

Kirenol Suppliers

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:52659-56-0)Kirenol
TB04360
in Stock
5mg,10mg ,20mg ,50mg ,100mg,or customized
>98%
Tuesday, 21 January 2025 17:57
price inquiry

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